Cas no 2060040-85-7 (tert-butyl 5-bis(propan-2-yl)aminopiperidine-3-carboxylate)

• Product Name: tert-butyl 5-bis(propan-2-yl)aminopiperidine-3-carboxylate
• CAS No: 2060040-85-7
• MF: C₁₆H₃₂N₂O₂
• MW: 284.437484741211
• MDL: MFCD30501147
• CID: 5183341
• PubChem ID: 137703735
• Update Time: 2025-07-31

tert-butyl 5-bis(propan-2-yl)aminopiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 5-[di(propan-2-yl)amino]piperidine-3-carboxylate
• tert-butyl 5-bis(propan-2-yl)aminopiperidine-3-carboxylate

• MDL： MFCD30501147
• Inchi： 1S/C16H32N2O2/c1-11(2)18(12(3)4)14-8-13(9-17-10-14)15(19)20-16(5,6)7/h11-14,17H,8-10H2,1-7H3
• InChI Key： URWZDKIGHAGLMF-UHFFFAOYSA-N
• SMILES： N1CC(N(C(C)C)C(C)C)CC(C(OC(C)(C)C)=O)C1

Additional information on tert-butyl 5-bis(propan-2-yl)aminopiperidine-3-carboxylate

Comprehensive Guide to tert-butyl 5-bis(propan-2-yl)aminopiperidine-3-carboxylate (CAS No. 2060040-85-7)

tert-butyl 5-bis(propan-2-yl)aminopiperidine-3-carboxylate (CAS No. 2060040-85-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a piperidine derivative, is widely utilized in the synthesis of bioactive molecules and drug intermediates. Its unique structural features, including the tert-butyl ester and bis(isopropyl)amine groups, make it a valuable building block in medicinal chemistry.

The chemical structure of tert-butyl 5-bis(propan-2-yl)aminopiperidine-3-carboxylate consists of a piperidine ring substituted at the 3-position with a carboxylate ester and at the 5-position with a bis(isopropyl)amine group. This arrangement provides both lipophilicity and steric hindrance, which are critical for modulating the pharmacokinetic properties of drug candidates. Researchers often explore this compound for its potential in central nervous system (CNS) drug development, given the piperidine scaffold's prevalence in neuroactive compounds.

One of the most searched questions about tert-butyl 5-bis(propan-2-yl)aminopiperidine-3-carboxylate is its role in drug discovery. The compound serves as a key intermediate in the synthesis of G protein-coupled receptor (GPCR) modulators, which are targets for treating various neurological and metabolic disorders. Its versatility also extends to catalysis and ligand design, making it a hot topic in academic and industrial research.

In recent years, the demand for piperidine-based compounds like tert-butyl 5-bis(propan-2-yl)aminopiperidine-3-carboxylate has surged due to their applications in precision medicine and personalized therapeutics. The compound's ability to enhance drug solubility and bioavailability aligns with the growing trend of green chemistry and sustainable synthesis methods. This has led to increased interest in optimizing its production processes to reduce environmental impact.

Another trending topic related to CAS No. 2060040-85-7 is its potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. PROTACs leverage bifunctional molecules to degrade target proteins, and tert-butyl 5-bis(propan-2-yl)aminopiperidine-3-carboxylate could play a role in designing these advanced therapeutics. Researchers are actively investigating its utility in this cutting-edge field.

The synthesis of tert-butyl 5-bis(propan-2-yl)aminopiperidine-3-carboxylate typically involves multi-step organic reactions, including amination, esterification, and protection-deprotection strategies. These processes are often optimized for high yield and purity, catering to the stringent requirements of pharmaceutical applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity.

From a commercial perspective, tert-butyl 5-bis(propan-2-yl)aminopiperidine-3-carboxylate is available through specialized chemical suppliers who adhere to Good Manufacturing Practices (GMP). Its pricing and availability are influenced by factors such as raw material costs and market demand. Companies involved in contract research organizations (CROs) and custom synthesis frequently source this compound for client projects.

In conclusion, tert-butyl 5-bis(propan-2-yl)aminopiperidine-3-carboxylate (CAS No. 2060040-85-7) is a pivotal compound in modern chemical and pharmaceutical research. Its applications span drug discovery, catalysis, and innovative therapeutic modalities, making it a subject of ongoing scientific exploration. As the industry continues to evolve, this compound is poised to remain at the forefront of advanced chemical synthesis and biomedical innovation.